Cas no 114869-94-2 (Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-)
114869-94-2 structure
Product Name:Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
CAS No:114869-94-2
MF:C42H33N
MW:551.71813082695
CID:1202596
PubChem ID:53992383
Update Time:2025-04-20
Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
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- Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]-
- 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]aniline
- 114869-94-2
- DTXSID40708215
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- Inchi: 1S/C42H33N/c1-4-10-34(11-5-1)16-19-37-22-28-40(29-23-37)43(41-30-24-38(25-31-41)20-17-35-12-6-2-7-13-35)42-32-26-39(27-33-42)21-18-36-14-8-3-9-15-36/h1-33H
- InChI Key: KFTGQHDTANINQC-UHFFFAOYSA-N
- SMILES: N(C1C=CC(C=CC2C=CC=CC=2)=CC=1)(C1C=CC(C=CC2C=CC=CC=2)=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1
Computed Properties
- Exact Mass: 551.26149
- Monoisotopic Mass: 551.261300057g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 43
- Rotatable Bond Count: 9
- Complexity: 727
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 3
- XLogP3: 12
- Topological Polar Surface Area: 3.2Ų
Experimental Properties
- PSA: 3.24
Benzenamine, 4-(2-phenylethenyl)-N,N-bis[4-(2-phenylethenyl)phenyl]- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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